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N-(2-methoxyethyl)-1-azabicyclo[2.2.2]octan-3-amine

Name: N-(2-methoxyethyl)-1-azabicyclo[2.2.2]octan-3-amine
Brand: Smolecule
SKU: S6424777
Rating: 5 (7 reviews)

Catalog No.

S6424777

CAS No.

M.F

C10H20N2O

M. Wt

184.28 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-(2-methoxyethyl)-1-azabicyclo[2.2.2]octan-3-amin...

3. Specification
4. Others

General Information

Product Name

N-(2-methoxyethyl)-1-azabicyclo[2.2.2]octan-3-amine

IUPAC Name

N-(2-methoxyethyl)-1-azabicyclo[2.2.2]octan-3-amine

Molecular Formula

C10H20N2O

Molecular Weight

184.28 g/mol

InChI

InChI=1S/C10H20N2O/c1-13-7-4-11-10-8-12-5-2-9(10)3-6-12/h9-11H,2-8H2,1H3

InChI Key

QWPYTTPHQXGSTQ-UHFFFAOYSA-N

SMILES

COCCNC1CN2CCC1CC2

Canonical SMILES

COCCNC1CN2CCC1CC2

Description

The exact mass of the compound N-(2-methoxyethyl)quinuclidin-3-amine is 184.157563266 g/mol and the complexity rating of the compound is 155. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

The compound may be relatively new or niche. Many research chemicals fall into this category, and detailed studies may not yet be published in scientific journals.
Research may be proprietary. If a company or institution is investigating the compound for potential commercial applications, they may not publish their findings openly.

Finding Information on N-(2-methoxyethyl)quinuclidin-3-amine

Here are some suggestions for finding more information on N-(2-methoxyethyl)quinuclidin-3-amine:

Chemical databases: Resources like PubChem () often contain information on the synthesis and properties of chemicals, even if there is no published research on their applications.
Patent databases: If N-(2-methoxyethyl)quinuclidin-3-amine is being investigated for commercial purposes, there may be patents filed describing its use.
Scientific literature search engines: Searching platforms like ScienceDirect or Scopus using the compound name or related keywords may uncover relevant studies, even if they don't directly reference N-(2-methoxyethyl)quinuclidin-3-amine.

Future Research Directions

Given the scarcity of current information, potential research directions for N-(2-methoxyethyl)quinuclidin-3-amine could include:

Investigating its potential biological activity: The presence of the quinuclidine group suggests structural similarities to known drugs. Studying how N-(2-methoxyethyl)quinuclidin-3-amine interacts with biological systems could reveal therapeutic potential.
Exploring its use as a synthetic intermediate: The chemical functionality of N-(2-methoxyethyl)quinuclidin-3-amine might make it useful as a building block for the synthesis of more complex molecules.